7-((4-Bromophenyl)((3-hydroxypyridin-2-yl)amino)methyl)quinolin-8-ol
Description
7-((4-Bromophenyl)((3-hydroxypyridin-2-yl)amino)methyl)quinolin-8-ol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields including medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
- By inhibiting HIF prolyl hydroxylase, adaptaquin stabilizes HIF, leading to increased expression of HIF-dependent genes involved in angiogenesis, erythropoiesis, and glucose metabolism .
- Additionally, in in vivo models of hemorrhagic stroke, adaptaquin demonstrated neuroprotective effects, suggesting its potential therapeutic use in stroke management .
- Adaptaquin’s ability to activate the HIF1 oxygen-degradable domain reporter indicates its antihypoxic activity. It may help cells adapt to low oxygen conditions, making it relevant for conditions like ischemia and tissue damage .
- ABT-702 has oral activity in animal models of pain and inflammation, suggesting a potential role in managing these conditions .
- This study highlights the potential for further structural modifications to enhance specificity toward HIF prolyl hydroxylases and individual isozymes .
Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase Inhibition
Neuroprotection and Oxidative Stress
Antihypoxic Activity
Pain and Inflammation
Chiral Carbon Atom Study
Chemical Properties
properties
IUPAC Name |
7-[(4-bromophenyl)-[(3-hydroxypyridin-2-yl)amino]methyl]quinolin-8-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16BrN3O2/c22-15-8-5-14(6-9-15)18(25-21-17(26)4-2-12-24-21)16-10-7-13-3-1-11-23-19(13)20(16)27/h1-12,18,26-27H,(H,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHWYBHIHZZDTBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C(C=C2)C(C3=CC=C(C=C3)Br)NC4=C(C=CC=N4)O)O)N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16BrN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-((4-Bromophenyl)((3-hydroxypyridin-2-yl)amino)methyl)quinolin-8-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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